2-O-Desmethyl Cisapride
2-O-Desmethyl Cisapride
Brand Name:
Vulcanchem
CAS No.:
102671-04-5
VCID:
VC20779858
InChI:
InChI=1S/C22H27ClFN3O4/c1-30-21-13-27(8-2-10-31-15-5-3-14(24)4-6-15)9-7-19(21)26-22(29)16-11-17(23)18(25)12-20(16)28/h3-6,11-12,19,21,28H,2,7-10,13,25H2,1H3,(H,26,29)/t19-,21+/m1/s1
SMILES:
COC1CN(CCC1NC(=O)C2=CC(=C(C=C2O)N)Cl)CCCOC3=CC=C(C=C3)F
Molecular Formula:
C22H27ClFN3O4
Molecular Weight:
451.9188832
2-O-Desmethyl Cisapride
CAS No.: 102671-04-5
Cat. No.: VC20779858
Molecular Formula: C22H27ClFN3O4
Molecular Weight: 451.9188832
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 102671-04-5 |
|---|---|
| Molecular Formula | C22H27ClFN3O4 |
| Molecular Weight | 451.9188832 |
| IUPAC Name | 4-amino-5-chloro-N-[(3S,4R)-1-[3-(4-fluorophenoxy)propyl]-3-methoxypiperidin-4-yl]-2-hydroxybenzamide |
| Standard InChI | InChI=1S/C22H27ClFN3O4/c1-30-21-13-27(8-2-10-31-15-5-3-14(24)4-6-15)9-7-19(21)26-22(29)16-11-17(23)18(25)12-20(16)28/h3-6,11-12,19,21,28H,2,7-10,13,25H2,1H3,(H,26,29)/t19-,21+/m1/s1 |
| Standard InChI Key | WUYNAGSDZADZCE-CTNGQTDRSA-N |
| Isomeric SMILES | CO[C@H]1CN(CC[C@H]1NC(=O)C2=CC(=C(C=C2O)N)Cl)CCCOC3=CC=C(C=C3)F |
| SMILES | COC1CN(CCC1NC(=O)C2=CC(=C(C=C2O)N)Cl)CCCOC3=CC=C(C=C3)F |
| Canonical SMILES | COC1CN(CCC1NC(=O)C2=CC(=C(C=C2O)N)Cl)CCCOC3=CC=C(C=C3)F |
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